Cas no 91182-60-4 (5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid)
5-(4-Bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid is a brominated oxazole derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of the 4-bromophenyl moiety enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, facilitating the construction of complex aromatic systems. The methyl group at the 3-position and the carboxylic acid at the 4-position offer additional sites for further functionalization. This compound is particularly valuable in medicinal chemistry for the development of heterocyclic scaffolds with potential biological activity. Its well-defined structure and reactivity profile make it a reliable building block for targeted synthetic applications.
91182-60-4 structure
Product Name:5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid
CAS No:91182-60-4
MF:C11H8BrNO3
MW:282.0901222229
MDL:MFCD16447083
CID:1031783
PubChem ID:56604559
Update Time:2025-05-28
5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-Bromophenyl)-3-methylisoxazole-4-carboxylic acid
- 5-(4-bromophenyl)-3-methyl-4-Isoxazolecarboxylic acid
- 5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid
- 5-(p-Bromophenyl)-3-methyl-4-isoxazolecarboxylic acid
- 4-Isoxazolecarboxylic acid, 5-(4-bromophenyl)-3-methyl-
- 5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid
- AK117885
- GFLKZFOUAHOGJF-UHFFFAOYSA-N
- SB18059
- OR346232
- AX8243985
- 4-Isoxazolecarboxylic acid, 5-(p-bromophenyl)-3-methyl- (7CI)
- 5-(4-Bromophenyl)-3-methyl-4-isoxazolecarboxylic acid (ACI)
- (4-Bromophenyl)-3-methylisoxazole-4-carboxylic acid
- SCHEMBL1563
- MFCD16447083
- 91182-60-4
- 5-(4-Bromophenyl)-3-methylisoxazole-4-carboxylicacid
- DTXSID80717826
- AS-5270
- CS-M1999
- AKOS015835662
- SY066129
- DB-023591
-
- MDL: MFCD16447083
- Inchi: 1S/C11H8BrNO3/c1-6-9(11(14)15)10(16-13-6)7-2-4-8(12)5-3-7/h2-5H,1H3,(H,14,15)
- InChI Key: GFLKZFOUAHOGJF-UHFFFAOYSA-N
- SMILES: O=C(C1C(C)=NOC=1C1C=CC(Br)=CC=1)O
Computed Properties
- Exact Mass: 280.96876g/mol
- Monoisotopic Mass: 280.96876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3
- XLogP3: 2.6
Experimental Properties
- Density: 1.605
- Melting Point: 192-200°C
- Boiling Point: 409 ºC
- Flash Point: 201 ºC
5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- HazardClass:IRRITANT
- Storage Condition:Sealed in dry,Room Temperature
5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 058800-5g |
5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid |
91182-60-4 | 95+% | 5g |
9996CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 058800-1g |
5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid |
91182-60-4 | 95+% | 1g |
3673CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JM710-100mg |
5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid |
91182-60-4 | 97% | 100mg |
311CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JM710-250mg |
5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid |
91182-60-4 | 97% | 250mg |
560CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JM710-5g |
5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid |
91182-60-4 | 97% | 5g |
2828.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JM710-1g |
5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid |
91182-60-4 | 97% | 1g |
850.0CNY | 2021-07-13 | |
| Chemenu | CM191209-1g |
5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid |
91182-60-4 | 95% | 1g |
$147 | 2021-08-05 | |
| Chemenu | CM191209-5g |
5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid |
91182-60-4 | 95% | 5g |
$404 | 2021-08-05 | |
| Chemenu | CM191209-10g |
5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid |
91182-60-4 | 95% | 10g |
$636 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 058800-1g |
5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid |
91182-60-4 | 95+% | 1g |
3673.0CNY | 2021-07-06 |
5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
91182-60-4 (5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid) Related Products
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